Cas no 899957-02-9 (ethyl 6-methyl-4-{(3-methylphenyl)methylsulfanyl}-2-oxo-1,2-dihydropyrimidine-5-carboxylate)

Ethyl 6-methyl-4-{(3-methylphenyl)methylsulfanyl}-2-oxo-1,2-dihydropyrimidine-5-carboxylate is a pyrimidine derivative with potential applications in pharmaceutical and agrochemical research. Its structure features a substituted dihydropyrimidine core, which is known for its versatility in medicinal chemistry, particularly as a scaffold for bioactive compounds. The presence of a methylphenylmethylsulfanyl group enhances lipophilicity, potentially improving membrane permeability. The ethyl ester moiety offers synthetic flexibility for further derivatization. This compound may serve as an intermediate in the development of enzyme inhibitors or antimicrobial agents, leveraging the reactivity of its thioether and carbonyl functionalities. Its well-defined structure ensures reproducibility in research applications.

ethyl 6-methyl-4-{(3-methylphenyl)methylsulfanyl}-2-oxo-1,2-dihydropyrimidine-5-carboxylate structure

899957-02-9 structure

Product Name:ethyl 6-methyl-4-{(3-methylphenyl)methylsulfanyl}-2-oxo-1,2-dihydropyrimidine-5-carboxylate

CAS No:899957-02-9

MF:C₁₆H₁₈N₂O₃S

MW:318.390722751617

CID:5489361

Update Time:2025-06-09

ethyl 6-methyl-4-{(3-methylphenyl)methylsulfanyl}-2-oxo-1,2-dihydropyrimidine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

- ethyl 6-methyl-4-[(3-methylphenyl)methylsulfanyl]-2-oxo-1H-pyrimidine-5-carboxylate
- ethyl 6-methyl-4-{(3-methylphenyl)methylsulfanyl}-2-oxo-1,2-dihydropyrimidine-5-carboxylate
- Inchi： 1S/C16H18N2O3S/c1-4-21-15(19)13-11(3)17-16(20)18-14(13)22-9-12-7-5-6-10(2)8-12/h5-8H,4,9H2,1-3H3,(H,17,18,20)
- InChI Key： QHMHJNDZLHDWQS-UHFFFAOYSA-N
- SMILES： C1(=O)NC(C)=C(C(OCC)=O)C(SCC2=CC=CC(C)=C2)=N1

ethyl 6-methyl-4-{(3-methylphenyl)methylsulfanyl}-2-oxo-1,2-dihydropyrimidine-5-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F2800-0005-2μmol	ethyl 6-methyl-4-{[(3-methylphenyl)methyl]sulfanyl}-2-oxo-1,2-dihydropyrimidine-5-carboxylate	899957-02-9	90%+	2μl	$57.0	2023-05-16
Life Chemicals	F2800-0005-5μmol	ethyl 6-methyl-4-{[(3-methylphenyl)methyl]sulfanyl}-2-oxo-1,2-dihydropyrimidine-5-carboxylate	899957-02-9	90%+	5μl	$63.0	2023-05-16
Life Chemicals	F2800-0005-10μmol	ethyl 6-methyl-4-{[(3-methylphenyl)methyl]sulfanyl}-2-oxo-1,2-dihydropyrimidine-5-carboxylate	899957-02-9	90%+	10μl	$69.0	2023-05-16
Life Chemicals	F2800-0005-20μmol	ethyl 6-methyl-4-{[(3-methylphenyl)methyl]sulfanyl}-2-oxo-1,2-dihydropyrimidine-5-carboxylate	899957-02-9	90%+	20μl	$79.0	2023-05-16
Life Chemicals	F2800-0005-1mg	ethyl 6-methyl-4-{[(3-methylphenyl)methyl]sulfanyl}-2-oxo-1,2-dihydropyrimidine-5-carboxylate	899957-02-9	90%+	1mg	$54.0	2023-05-16
Life Chemicals	F2800-0005-2mg	ethyl 6-methyl-4-{[(3-methylphenyl)methyl]sulfanyl}-2-oxo-1,2-dihydropyrimidine-5-carboxylate	899957-02-9	90%+	2mg	$59.0	2023-05-16
Life Chemicals	F2800-0005-3mg	ethyl 6-methyl-4-{[(3-methylphenyl)methyl]sulfanyl}-2-oxo-1,2-dihydropyrimidine-5-carboxylate	899957-02-9	90%+	3mg	$63.0	2023-05-16
Life Chemicals	F2800-0005-4mg	ethyl 6-methyl-4-{[(3-methylphenyl)methyl]sulfanyl}-2-oxo-1,2-dihydropyrimidine-5-carboxylate	899957-02-9	90%+	4mg	$66.0	2023-05-16
Life Chemicals	F2800-0005-5mg	ethyl 6-methyl-4-{[(3-methylphenyl)methyl]sulfanyl}-2-oxo-1,2-dihydropyrimidine-5-carboxylate	899957-02-9	90%+	5mg	$69.0	2023-05-16
Life Chemicals	F2800-0005-10mg	ethyl 6-methyl-4-{[(3-methylphenyl)methyl]sulfanyl}-2-oxo-1,2-dihydropyrimidine-5-carboxylate	899957-02-9	90%+	10mg	$79.0	2023-05-16

ethyl 6-methyl-4-{(3-methylphenyl)methylsulfanyl}-2-oxo-1,2-dihydropyrimidine-5-carboxylate Related Literature

1. An approach to asymmetric synthesis of β-aryl alanines by Pd(0)-catalyzed cross-coupling and cyanate-to-isocyanate rearrangement†

Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
2. Aggregation, pretransitional behavior, and optical properties in the isotropic phase of lyotropic chromonic liquid crystals studied in high magnetic fields

Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
3. An intermolecular C–H oxidizing strategy to access highly fused carbazole skeletons from simple naphthylamines†

Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
4. An antimonate pyrochlore (H1.23Sr0.45SbO3.48) for photocatalytic oxidation of benzene: effective oxygen usage and excellent activity†

Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
5. Aggregation-induced emission of luminol: a novel strategy for fluorescence ratiometric detection of ALP and As(v) with high sensitivity and selectivity†

Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490

Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidinecarboxylic acids and derivatives

Additional information on ethyl 6-methyl-4-{(3-methylphenyl)methylsulfanyl}-2-oxo-1,2-dihydropyrimidine-5-carboxylate

Recent Advances in the Study of Ethyl 6-methyl-4-{(3-methylphenyl)methylsulfanyl}-2-oxo-1,2-dihydropyrimidine-5-carboxylate (CAS: 899957-02-9)

The compound ethyl 6-methyl-4-{(3-methylphenyl)methylsulfanyl}-2-oxo-1,2-dihydropyrimidine-5-carboxylate (CAS: 899957-02-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrimidine core and functionalized side chains, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights for drug development.

One of the key areas of research has been the optimization of synthetic routes for this compound. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel, high-yield synthesis method that improves the scalability and purity of ethyl 6-methyl-4-{(3-methylphenyl)methylsulfanyl}-2-oxo-1,2-dihydropyrimidine-5-carboxylate. The method employs a one-pot multicomponent reaction, significantly reducing the number of purification steps and enhancing overall efficiency. This advancement is particularly relevant for industrial-scale production, where cost and time efficiency are critical.

Pharmacological evaluations have revealed that this compound exhibits potent inhibitory activity against several kinase enzymes, including those implicated in inflammatory and oncogenic pathways. In vitro studies demonstrated its ability to selectively inhibit the JAK-STAT signaling pathway, which plays a crucial role in immune responses and cancer progression. These findings suggest potential applications in treating autoimmune diseases and certain types of cancer. Further in vivo studies are currently underway to validate these effects and assess the compound's pharmacokinetic profile.

Another significant development is the exploration of ethyl 6-methyl-4-{(3-methylphenyl)methylsulfanyl}-2-oxo-1,2-dihydropyrimidine-5-carboxylate as a scaffold for designing new derivatives with enhanced bioactivity. Researchers have successfully modified the methylsulfanyl and carboxylate groups to improve binding affinity and metabolic stability. Preliminary results indicate that these derivatives exhibit improved efficacy and reduced toxicity, making them promising candidates for further preclinical testing.

In conclusion, the recent studies on ethyl 6-methyl-4-{(3-methylphenyl)methylsulfanyl}-2-oxo-1,2-dihydropyrimidine-5-carboxylate highlight its potential as a versatile therapeutic agent. The advancements in synthesis, pharmacological profiling, and derivative design underscore the compound's significance in drug discovery. Future research should focus on comprehensive preclinical evaluations and the development of targeted delivery systems to maximize its therapeutic potential.